Cas no 328404-08-6 (1,3,4-Oxadiazol-2(3H)-one, 5-ethoxy-3-[3-(phenylmethoxy)phenyl]-)

1,3,4-Oxadiazol-2(3H)-one, 5-ethoxy-3-[3-(phenylmethoxy)phenyl]- structure
328404-08-6 structure
Product Name:1,3,4-Oxadiazol-2(3H)-one, 5-ethoxy-3-[3-(phenylmethoxy)phenyl]-
CAS No:328404-08-6
MF:C17H16N2O4
MW:312.319944381714
CID:1453681
PubChem ID:9839754
Update Time:2025-04-20

1,3,4-Oxadiazol-2(3H)-one, 5-ethoxy-3-[3-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazol-2(3H)-one, 5-ethoxy-3-[3-(phenylmethoxy)phenyl]-
    • 5-ethoxy-3-(3-phenylmethoxyphenyl)-1,3,4-oxadiazol-2-one
    • 328404-08-6
    • SCHEMBL6552559
    • DTXSID70431680
    • PD119453
    • 3-(3-Benzyloxy-phenyl)-5-ethoxy-3H-[1,3,4]oxadiazol-2-one
    • CHEMBL133897
    • BDBM50138734
    • 3-(3-(benzyloxy)phenyl)-5-ethoxy-1,3,4-oxadiazol-2(3H)-one
    • Inchi: 1S/C17H16N2O4/c1-2-21-16-18-19(17(20)23-16)14-9-6-10-15(11-14)22-12-13-7-4-3-5-8-13/h3-11H,2,12H2,1H3
    • InChI Key: GUZKBNUSIOHJIR-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC=CC(=C1)N1C(=O)OC(=N1)OCC

Computed Properties

  • Exact Mass: 312.11108
  • Monoisotopic Mass: 312.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.36
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